Cas no 2171807-66-0 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171807-66-0
• Molecular Formula: C₂₅H₂₄N₂O₅S
• Molecular Weight: 464.533465385437
• CID: 6615359
• PubChem ID: 165511381

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylthiomorpholin-3-yl}acetic acid Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylthiomorpholin-3-yl}acetic acid
• EN300-1550721
• 2171807-66-0
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]thiomorpholin-3-yl}acetic acid

• InChIKey： NVNWATXZXAZNJD-UHFFFAOYSA-N
• Inchi： 1S/C25H24N2O5S/c28-23(27-12-13-33-16-17(27)14-24(29)30)10-5-11-26-25(31)32-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,11-16H2,(H,26,31)(H,29,30)
• SMILES： S1CCN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.14059304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 464.14059304g/mol
• Heavy Atom Count: 33
• Complexity: 783
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids